1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid

• Molecular Formula: C11H20O3
• Molecular Weight: 200.27 g/mol
• IUPAC Name: 1-(3-methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid
• InChI: InChI=1S/C11H20O3/c1-10(2)7-11(8-10,9(12)13)5-4-6-14-3/h4-8H2,1-3H3,(H,12,13)
• InChI Key: REXQJGVGLZTFDL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C1)(CCCOC)C(=O)O)C

Description

1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid is a cyclobutane derivative featuring a carboxylic acid group at position 1, a 3-methoxypropyl substituent, and two methyl groups at position 3 of the cyclobutane ring. The 3-methoxypropyl group is notable for balancing lipophilicity and solubility, a feature observed in compounds like 1-(3-methoxypropyl)piperidine derivatives used in 5-HT4 receptor agonists for cognitive disorders . The cyclobutane ring contributes to conformational rigidity, which can enhance binding specificity in biological systems .

Preparation Methods

Cyclobutane Ring Formation

The core cyclobutane structure is typically constructed via [2+2] cycloaddition or ketene dimerization. For example, 3-oxocyclobutanecarboxylic acid (a key intermediate) is synthesized through acid-catalyzed hydrolysis of dicarboxylate precursors.

Example protocol (from):

• Step 1 : React 5,8-dioxy-spirooctane-2,2-diethyl dicarboxylate with 20% HCl at 100°C for 45–55 hours.
• Step 2 : Extract with ether, dry with Na₂SO₄, and concentrate to yield 3-oxocyclobutanecarboxylic acid (49–73% yield).

This intermediate is critical for downstream modifications to introduce the 3-methoxypropyl and dimethyl groups.

Introduction of 3-Methoxypropyl Group

The methoxypropyl side chain is introduced via nucleophilic substitution or esterification. Ambeed.com data () highlights benzylation methods adaptable for this step:

Reaction	Conditions	Yield	Source
Esterification with benzyl bromide	K₂CO₃, acetone, reflux, 16 h	84%
Carbodiimide-mediated coupling	EDC, DMAP, DCM, 20°C, 18 h	66%

Adaptation : Replace benzyl bromide with 3-methoxypropyl bromide under similar conditions to install the methoxypropyl moiety.

Dimethylation of Cyclobutane

Dimethyl groups are introduced via alkylation or cyclopropane ring expansion. A patent () describes dimethylcyclopropane synthesis using malonic acid derivatives:

Example :

• React α-halogeno-nitrile with dimethyl malonate in THF under basic conditions.
• Hydrolyze the nitrile to carboxylic acid using NaOH/HCl (92% yield for analogous structures).

For cyclobutane systems, this method can be modified by adjusting reaction temperatures and stoichiometry to favor dimethylcyclobutane formation.

Final Carboxylic Acid Functionalization

Protection/deprotection strategies are employed to retain the carboxylic acid group. For instance:

• Ester protection : Use tert-butyl or benzyl esters (e.g., benzyl 3-oxocyclobutanecarboxylate, 89% yield via Dean-Stark conditions).
• Deprotection : Hydrolyze esters with HCl or H₂SO₄ to regenerate the carboxylic acid.

Integrated Synthetic Route

A plausible pathway combining the above steps:

• Synthesize 3-oxocyclobutanecarboxylic acid via acid hydrolysis.
• Introduce methoxypropyl via EDC-mediated coupling.
• Alkylate with methyl groups using dimethyl malonate.
• Deprotect to yield the final carboxylic acid.

Key Data Table: Comparative Reaction Conditions

Step	Reagents/Conditions	Yield	Source
Cyclobutane formation	HCl (20%), 100°C, 45 h	49–73%
Methoxypropyl addition	3-Methoxypropyl bromide, K₂CO₃	~80%*	†
Dimethylation	Dimethyl malonate, NaH, THF	~85%*	†
Deprotection	H₂SO₄, MgSO₄, DCM	90%*	†

Chemical Reactions Analysis

Types of Reactions: 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halides or nucleophiles can be used under basic or acidic conditions.

Major Products:

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid involves its interaction with specific molecular targets. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Substituent Effects on Cyclobutane Carboxylic Acids

Alkyl and Aryl Substituents

• 3-Isopropylcyclobutanecarboxylic acid (CAS 13363-91-2): Substituent: Isopropyl group at position 3. Molecular weight: ~170.25 g/mol (estimated). Applications: Not explicitly stated, but alkylated cyclobutanes are often intermediates in agrochemicals or pharmaceuticals.
• 1-(3-Chlorophenyl)-3-methylcyclobutane-1-carboxylic acid (CAS 1340521-86-9): Substituent: 3-Chlorophenyl and methyl groups. Molecular weight: 224.69 g/mol. Properties: The electron-withdrawing chlorine atom increases acidity (pKa ~3–4) and lipophilicity (LogP ~2.5), favoring blood-brain barrier penetration . Applications: Potential use in CNS-targeted therapies.

Oxygen-Containing Substituents

• 1-(4-Methoxyphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS 1340349-50-9):

  • Substituent: 4-Methoxyphenyl and ketone groups.
  • Molecular weight: 220.22 g/mol.
  • Properties: The methoxy group enhances solubility (LogP ~1.8) via polarity, while the ketone introduces hydrogen-bonding capability. Purity: 99.78% (HPLC) .
  • Applications: High-purity intermediates in drug synthesis.
• Molecular weight: ~158.20 g/mol. Properties: The hydroxymethyl group significantly increases hydrophilicity (LogP ~0.5), making it suitable for aqueous formulations .

Fluorinated Substituents

• 1-(3,3-Difluoropropyl)cyclobutane-1-carboxylic acid (CAS 2166943-28-6):
  • Substituent: Difluoropropyl group.
  • Molecular weight: 178.18 g/mol.
  • Properties: Fluorine atoms enhance metabolic stability and acidity (pKa ~2.5–3.5) due to electronegativity. LogP ~1.2 .
  • Applications: Probable use in long-acting therapeutics.

Physicochemical Properties Table

Compound (CAS)	Molecular Weight	Substituents	LogP (Predicted)	Solubility (mg/mL)	pKa
1-(3-Methoxypropyl)-3,3-dimethyl*	~212.28	3-Methoxypropyl, dimethyl	~2.0	~10 (DMSO)	~4.5
3-Isopropylcyclobutanecarboxylic acid	~170.25	Isopropyl	~2.8	~5 (Ethanol)	~4.8
1-(4-Methoxyphenyl)-3-oxo (1340349-50-9)	220.22	4-Methoxyphenyl, ketone	~1.8	~15 (DMSO)	~3.2
1-(3,3-Difluoropropyl) (2166943-28-6)	178.18	Difluoropropyl	~1.2	~20 (Water)	~2.9

*Estimated for target compound based on structural analogs.

Biological Activity

1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid is a compound characterized by its unique cyclobutane structure, which includes a carboxylic acid functional group and a methoxypropyl substituent. Its molecular formula is $C_{11}H_{20}O_3$ with a molecular weight of approximately 200.27 g/mol. This compound has garnered interest due to its potential biological activities and applications in various fields, including medicinal chemistry and materials science.

Structural Characteristics

The structural features of this compound contribute significantly to its biological activity. The cyclobutane ring, along with the methoxypropyl group, may influence its interactions with biological systems. The following table summarizes key structural elements:

Feature	Description
Molecular Formula	$C_{11}H_{20}O_3$
Molecular Weight	200.27 g/mol
Functional Groups	Carboxylic acid, methoxypropyl
Ring Structure	Cyclobutane

Pharmacological Potential

Research into the pharmacological properties of 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid is still emerging. Preliminary studies suggest that the compound may exhibit various biological activities, including:

• Anti-inflammatory properties : Similar compounds have shown potential in reducing inflammation markers.
• Antimicrobial activity : The presence of the cyclobutane ring may enhance interactions with microbial membranes.
• Neuroprotective effects : Some studies indicate that structural analogs can influence neuroprotective pathways.

Toxicological Considerations

Understanding the toxicological profile of this compound is crucial for its development as a therapeutic agent. In silico investigations have highlighted potential adverse effects associated with structurally similar compounds, including:

• Gastrointestinal toxicity
• Neurotoxicity
• Reproductive toxicity

These findings underscore the necessity for comprehensive toxicological evaluations in future studies.

Comparative Analysis with Related Compounds

To better understand the unique properties of 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid, it is useful to compare it with structurally similar compounds. The following table outlines some relevant analogs:

Compound Name	Molecular Formula	Key Features
3,3-Dimethylcyclobutanecarboxylic acid	$C_7H_{12}O_2$	Lacks methoxypropyl substituent; simpler structure
1-(Methoxymethyl)-3-oxocyclobutane-1-carboxylic acid	$C_8H_{12}O_4$	Contains an oxo group; differing reactivity
1-Aminocyclobutane-1-carboxylic acid	$C_5H_9NO_2$	Amino group introduces different biological activity

Q & A

Q. What are the recommended synthesis pathways for 1-(3-Methoxypropyl)-3,3-dimethylcyclobutane-1-carboxylic acid, and how can reaction parameters be optimized?

Methodological Answer: Synthesis of cyclobutane carboxylic acid derivatives typically involves ring-forming reactions or functionalization of pre-existing cyclobutane scaffolds. For example, cyclobutane rings can be constructed via [2+2] photocycloadditions or strain-driven cyclization reactions. To introduce the 3-methoxypropyl substituent, alkylation or nucleophilic substitution using 3-methoxypropyl halides may be employed . Key parameters include:

• Temperature control : Elevated temperatures (e.g., reflux in dichloroethane) improve reaction kinetics but may risk decomposition .
• Catalysts : Bases like K$_2$CO$_3$ facilitate deprotonation during alkylation .
• Purification : Column chromatography or recrystallization ensures purity, with HPLC validation (e.g., ≥99% purity as in ).

Q. How should researchers characterize the structural integrity and purity of this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : $^1$H and $^13$C NMR confirm substituent positions and cyclobutane ring geometry. For example, coupling constants in $^1$H NMR distinguish cis/trans stereochemistry in cyclobutane derivatives .
• Mass Spectrometry (MS) : High-resolution MS validates molecular weight (e.g., C$_{12}$H$_{20}$O$_3$ for the target compound).
• HPLC : Quantifies purity; adjustments in mobile phase (e.g., acetonitrile/water gradients) resolve impurities .

Q. What safety protocols are essential for handling this compound?

Methodological Answer:

• Personal Protective Equipment (PPE) : Respirators (FFP3), nitrile gloves, and eye protection mitigate exposure risks .
• Ventilation : Use fume hoods to avoid inhalation of volatile byproducts (e.g., carbon oxides from decomposition) .
• Storage : Store in airtight containers at room temperature, away from oxidizers (e.g., peroxides) to prevent hazardous reactions .

Advanced Research Questions

Q. How can computational methods predict the reactivity and stability of this compound under varying conditions?

Methodological Answer:

• Density Functional Theory (DFT) : Calculates bond dissociation energies (BDEs) to predict thermal stability. For example, cyclobutane ring strain (~110 kJ/mol) may influence decomposition pathways .
• Molecular Dynamics (MD) : Simulates solvent interactions (e.g., water solubility via logP values) .
• Reactivity Studies : Frontier Molecular Orbital (FMO) analysis identifies electrophilic/nucleophilic sites for functionalization .

Q. What strategies resolve contradictions in biological activity data for structurally similar cyclobutane derivatives?

Methodological Answer:

• Structure-Activity Relationship (SAR) : Compare substituent effects (e.g., methoxypropyl vs. trifluoromethyl groups) using assays like IC$_{50}$ measurements .
• Meta-Analysis : Cross-reference data from PubChem, CAS Common Chemistry, and EPA DSSTox to validate toxicity or bioactivity claims .
• Crystallography : X-ray structures resolve stereochemical ambiguities affecting biological interactions .

Q. How can researchers design experiments to study the metabolic fate of this compound in biological systems?

Methodological Answer:

• Isotope Labeling : Introduce $^{14}$C or $^3$H isotopes at the methoxypropyl group to track metabolic pathways via scintillation counting .
• In Vitro Models : Use hepatocyte cultures or microsomal assays (e.g., CYP450 enzymes) to identify phase I/II metabolites .
• LC-MS/MS : Quantifies metabolite concentrations in plasma/tissue homogenates .